Cas no 381220-71-9 (1H-Inden-1-one,2,3-dihydro-5-hydroxy-4,6-dimethyl-)

• Product Name: 1H-Inden-1-one,2,3-dihydro-5-hydroxy-4,6-dimethyl-
• CAS No: 381220-71-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 304355
• PubChem ID: 53400647
• Update Time: 2025-04-19

1H-Inden-1-one,2,3-dihydro-5-hydroxy-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-5-hydroxy-4,6-dimethyl-
• 5-hydroxy-4,6-dimethyl-2,3-dihydroinden-1-one
• 1H-Inden-1-one,2,3-dihydro-5-hydroxy-4,6-dimethyl
• 4,6-DIMETHYL-5-HYDROXY-INDAN-1-ONE
• 381220-71-9
• SCHEMBL1652005
• DTXSID70694672
• 5-Hydroxy-4,6-dimethyl-2,3-dihydro-1H-inden-1-one
• AKOS006277263

• Inchi： 1S/C11H12O2/c1-6-5-9-8(3-4-10(9)12)7(2)11(6)13/h5,13H,3-4H2,1-2H3
• InChI Key： OKIKFEXJASMAOW-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(C)=C(C(C)=CC=21)O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.13790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones